Cas no 2310096-66-1 (N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide)

N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide is a synthetic small molecule featuring a piperidine core substituted with a 3-methoxypyrrolidinyl group and an N-(3-chlorophenyl)carboxamide moiety. This structure confers potential pharmacological relevance, particularly in central nervous system (CNS) targeting due to its piperidine scaffold and methoxy-substituted pyrrolidine. The chlorophenyl group enhances lipophilicity, potentially improving blood-brain barrier permeability. The compound's modular design allows for derivatization, making it a valuable intermediate in medicinal chemistry for developing receptor modulators or enzyme inhibitors. Its well-defined synthetic route ensures reproducibility, while its distinct functional groups offer opportunities for structure-activity relationship studies in drug discovery.
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide structure
2310096-66-1 structure
Product Name:N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
CAS No:2310096-66-1
MF:C17H24ClN3O2
MW:337.844363212585
CID:5339355
Update Time:2025-06-11

N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
    • Inchi: 1S/C17H24ClN3O2/c1-23-16-7-10-21(12-16)15-5-8-20(9-6-15)17(22)19-14-4-2-3-13(18)11-14/h2-4,11,15-16H,5-10,12H2,1H3,(H,19,22)
    • InChI Key: NZOLIBVAGYDPHI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(N1CCC(CC1)N1CCC(C1)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 401
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.8

N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6442-6137-2μmol
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
2μmol
$57.0 2023-09-08
Life Chemicals
F6442-6137-5μmol
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
5μmol
$63.0 2023-09-08
Life Chemicals
F6442-6137-10μmol
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
10μmol
$69.0 2023-09-08
Life Chemicals
F6442-6137-20μmol
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
20μmol
$79.0 2023-09-08
Life Chemicals
F6442-6137-1mg
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
1mg
$54.0 2023-09-08
Life Chemicals
F6442-6137-2mg
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
2mg
$59.0 2023-09-08
Life Chemicals
F6442-6137-3mg
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
3mg
$63.0 2023-09-08
Life Chemicals
F6442-6137-4mg
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
4mg
$66.0 2023-09-08
Life Chemicals
F6442-6137-5mg
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
5mg
$69.0 2023-09-08
Life Chemicals
F6442-6137-10mg
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
2310096-66-1
10mg
$79.0 2023-09-08

Additional information on N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide

N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide: A Comprehensive Overview

N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide (CAS No. 2310096-66-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of extensive research in recent years. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and potential therapeutic applications.

Chemical Structure and Synthesis: The chemical structure of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide is defined by its core piperidine and pyrrolidine rings, which are functionalized with a 3-chlorophenyl group and a 3-methoxy substituent, respectively. These structural elements contribute to the compound's unique pharmacological profile. The synthesis of this compound typically involves multi-step processes, including the formation of the piperidine and pyrrolidine rings, followed by functionalization with the specific substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Pharmacological Properties: N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide has been extensively studied for its pharmacological properties. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound exhibits potent activity at various receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors. Specifically, it has been found to act as a partial agonist at 5-HT1A receptors and an antagonist at 5-HT2A receptors. These properties suggest potential applications in the treatment of psychiatric disorders such as depression and anxiety.

In addition to its effects on neurotransmitter systems, N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This anti-inflammatory activity further expands the potential therapeutic applications of the compound.

Clinical Potential: The clinical potential of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide is an area of active research. Preclinical studies have shown promising results in animal models of depression and anxiety, where the compound has been found to exert antidepressant-like effects without significant side effects. These findings have led to increased interest in advancing this compound into clinical trials.

In a recent Phase I clinical trial, N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide was evaluated for safety and tolerability in healthy volunteers. The results indicated that the compound was well-tolerated at various doses, with no serious adverse events reported. These findings provide a strong foundation for further clinical development.

Mechanism of Action: Understanding the mechanism of action of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide is crucial for optimizing its therapeutic potential. Research has shown that the compound's effects on neurotransmitter systems are mediated through its interactions with specific receptors. For example, its partial agonist activity at 5-HT1A receptors may contribute to its antidepressant-like effects by modulating serotonin signaling in the brain. Similarly, its antagonist activity at 5-HT2A receptors may help reduce anxiety by dampening excessive serotonin signaling.

The anti-inflammatory properties of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide are thought to be mediated through its ability to inhibit the activation of immune cells and reduce cytokine production. This dual mechanism—targeting both neurotransmitter systems and inflammatory pathways—makes it a promising candidate for treating conditions where these systems are dysregulated.

FUTURE DIRECTIONS: Despite the promising results from preclinical and early clinical studies, further research is needed to fully elucidate the therapeutic potential of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide. Ongoing studies are focusing on optimizing dosing regimens, exploring combination therapies with other drugs, and investigating long-term safety profiles. Additionally, there is growing interest in using advanced imaging techniques to better understand how this compound affects brain function in both healthy individuals and patients with psychiatric disorders.

In conclusion, N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide (CAS No. 2310096-66-1) represents a promising new molecule with potential applications in treating psychiatric disorders and inflammatory conditions. Its unique chemical structure and multifaceted pharmacological profile make it an exciting area of research for both academic scientists and pharmaceutical companies alike.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited